
Comparing the potency of AL 8810 ethyl amide
versus Bimatoprost

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: AL 8810 ethyl amide

Cat. No.: B1157153

Get Quote

Comparative Guide: AL 8810 Ethyl Amide vs.
Bimatoprost
Executive Summary
This guide provides a technical comparison between Bimatoprost, a clinically established

ocular hypotensive agent, and AL 8810 Ethyl Amide, a synthetic research tool derived from

the selective FP receptor antagonist AL 8810.[1]

While these two compounds share a core structural motif—both are N-ethyl amides of

Prostaglandin F2

(PGF2

) analogs—their pharmacological profiles are diametrically opposed.[1] Bimatoprost exhibits
potent agonist-like activity (lowering intraocular pressure), whereas AL 8810 Ethyl Amide is
largely pharmacologically inert at the FP receptor.[1][2] This comparison highlights a critical
Structure-Activity Relationship (SAR): the conversion of the C-1 carboxyl group to an ethyl
amide retains efficacy for the agonist scaffold (Bimatoprost) but abolishes affinity for the
antagonist scaffold (AL 8810).[1]
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Chemical & Structural Identity
The structural distinction lies in the core prostaglandin backbone. Bimatoprost is based on the

17-phenyl-trinor PGF2

scaffold, while AL 8810 Ethyl Amide is based on the 11

-fluoro PGF2

scaffold.[1]

Feature Bimatoprost AL 8810 Ethyl Amide

CAS Number 155206-00-1 N/A (Research Derivative)

Core Scaffold 17-phenyl-trinor PGF2
11

-fluoro-15-indanyl PGF2

C-1 Modification N-ethyl amide N-ethyl amide

C-11 Modification Hydroxyl (-OH)
Fluorine (-F) (Beta

configuration)

Primary Classification
Prostamide / FP Agonist

(Prodrug)

Structural Analog / Negative

Control

Solubility DMSO, Ethanol, Methanol DMSO (>10 mg/ml), Ethanol

Structural Logic Diagram
The following diagram illustrates the chemical relationship and the divergent functional

outcomes of amidation.
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Caption: SAR divergence: Amidation converts the agonist scaffold into a "prostamide"

(Bimatoprost) but renders the antagonist scaffold (AL 8810) inactive.[1]

Pharmacological Potency Comparison
Receptor Affinity (Binding)
The critical differentiator is the affinity for the FP prostanoid receptor.[3] The "Free Acid" forms

of both compounds bind with high affinity. However, the ethyl amide modification drastically

reduces affinity.

Bimatoprost: Binds weakly to the FP receptor but is rapidly hydrolyzed in vivo to its free acid,

or acts via a distinct "prostamide" mechanism.

AL 8810 Ethyl Amide: Shows negligible binding, demonstrating that the 11

-fluoro antagonist pharmacophore cannot tolerate the bulky ethyl amide group at C-1.[1]

Table 1: Comparative Binding Affinity (Ki) at FP Receptor
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Compound Ki (FP Receptor)
Functional
Classification

Source

AL 8810 (Parent Acid) 400 – 500 nM
Competitive

Antagonist
[1, 2]

AL 8810 Ethyl Amide > 10,000 nM (Inactive)
Inactive / Negative

Control
[3, 4]

Bimatoprost (Amide) 1,000 – 6,000 nM
Weak Agonist /

Prostamide
[5, 6]

Bimatoprost Free Acid 83 nM Potent Full Agonist [5, 7]

Functional Activity (In Vitro & In Vivo)
In functional assays (e.g., Calcium mobilization or tissue contraction), the contrast is stark.[1]

Bimatoprost is highly efficacious, while AL 8810 Ethyl Amide fails to elicit a response or block

agonists.[1]

Table 2: Functional Efficacy Data

Assay Type Bimatoprost AL 8810 Ethyl Amide

Ca²⁺ Mobilization (HEK-

293/FP)
EC₅₀ ≈ 2.9 µM (Direct) No Effect

Cat Iris Sphincter Contraction Potent Contraction No Contraction (at 100 µM)

Antagonism of PGF2α N/A (Agonist)
Inactive (Does not shift PGF2α

curve)

Antagonism of Prostamides N/A Inactive (Unlike AGN 204396)

Experimental Protocols
To validate these profiles in your own laboratory, use the following standardized protocols.

Protocol A: FP Receptor Radioligand Binding Assay
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Objective: Determine the equilibrium dissociation constant (

) of the test compounds.

Cell Line: HEK-293 cells stably expressing the human recombinant FP receptor.

Membrane Preparation:

Harvest cells and homogenize in ice-cold Buffer A (10 mM Tris-HCl, pH 7.4, 1 mM EDTA).

Centrifuge at 40,000 x g for 20 min at 4°C.

Resuspend pellet in Buffer B (10 mM MES-KOH, pH 6.0, 10 mM MnCl₂, 1 mM EDTA).

Assay Reaction:

Ligand: [³H]-PGF2

(approx. 1-2 nM).[1]

Competitors: Incubate membranes with varying concentrations (

M to

M) of Bimatoprost or AL 8810 Ethyl Amide.[1]

Non-Specific Binding: Define using 1 µM Cloprostenol or unlabeled PGF2

.

Incubation: 60 minutes at 25°C.

Termination: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.3% PEI.

Analysis: Measure radioactivity via liquid scintillation counting. Calculate

and convert to

using the Cheng-Prusoff equation.[1]
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Protocol B: Intracellular Calcium Mobilization (FLIPR)
Objective: Assess functional agonism or antagonism.[4]

Seeding: Plate FP-expressing cells (e.g., HEK-293 or 3T3 fibroblasts) in 96-well black-wall

plates (20,000 cells/well). Incubate overnight.

Dye Loading: Aspirate media and load cells with Calcium-4 or Fluo-4 AM dye in

HBSS/HEPES buffer for 60 min at 37°C.

Compound Preparation:

Agonist Mode: Prepare serial dilutions of Bimatoprost.

Antagonist Mode: Pre-incubate cells with AL 8810 Ethyl Amide (10 µM) for 15 min, then

challenge with EC₈₀ of PGF2

.[1]

Measurement: Transfer plate to FLIPR (Fluorometric Imaging Plate Reader).

Excitation: 488 nm; Emission: 510-570 nm.[1]

Record baseline for 10s, inject compound, record for 180s.[1]

Data Interpretation:

Bimatoprost: Expect dose-dependent increase in RFU (Relative Fluorescence Units).[1]

AL 8810 Ethyl Amide: Expect flatline (no agonist activity) and no reduction in PGF2

signal (no antagonist activity).

Mechanism of Action Visualization
The following diagram details the signaling pathway and the point of failure for AL 8810 Ethyl
Amide compared to the activation pathway of Bimatoprost.
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Caption: Bimatoprost activates Ca2+ flux via Prostamide/FP pathways; AL 8810 Ethyl Amide
fails to engage either receptor.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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